Cas no 36149-87-8 ((3aS,7aR,8aS,8bS)-6,8a-dimethyl-3-methylidene-3a,4,5,7,7a,8a,8b,8c-octahydrooxireno[2,3]azuleno[4,5-b]furan-2(3H)-one)
36149-87-8 structure
Product Name:(3aS,7aR,8aS,8bS)-6,8a-dimethyl-3-methylidene-3a,4,5,7,7a,8a,8b,8c-octahydrooxireno[2,3]azuleno[4,5-b]furan-2(3H)-one
CAS No:36149-87-8
MF:C15H18O3
MW:246.301624774933
CID:1473196
PubChem ID:182276
Update Time:2025-04-20
(3aS,7aR,8aS,8bS)-6,8a-dimethyl-3-methylidene-3a,4,5,7,7a,8a,8b,8c-octahydrooxireno[2,3]azuleno[4,5-b]furan-2(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- (3aS,7aR,8aS,8bS)-6,8a-dimethyl-3-methylidene-3a,4,5,7,7a,8a,8b,8c-octahydrooxireno[2,3]azuleno[4,5-b]furan-2(3H)-one
- 6,8a-Dimethyl-3-methylidene-3a,4,5,7,7a,8a,8b,8c-octahydrooxireno[2,3]azuleno[4,5-b]furan-2(3H)-one
- Oxireno(2,3)azuleno(4,5-b)furan-2(3H)-one, 3a,4,5,7,7a,8a,8b,8c-octahydro-6,8a-dimethyl-3-methylene-, (3aS,7aR,8aS,8bS,8cS)-
- (1S,6S,12R,14S)-9,14-Dimethyl-5-methylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradec-9-en-4-one
- 36149-87-8
- DTXSID20957562
- Oxireno(2,3)azuleno(4,5-b)furan-2(3H)-one, 3a,4,5,7,7a,8a,8b,8c-octahydro-6,8a-dimethyl-3-methylene-, (3aS-(3aalpha,7abeta,8abeta,8balpha,8cbeta))-
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- Inchi: 1S/C15H18O3/c1-7-4-5-9-8(2)14(16)17-13(9)12-10(7)6-11-15(12,3)18-11/h9,11-13H,2,4-6H2,1,3H3/t9-,11+,12-,13?,15+/m0/s1
- InChI Key: QXJYIGSXUBOSID-RFQJILJESA-N
- SMILES: O1[C@@H]2CC3=C(C)CC[C@H]4C(=C)C(=O)OC4[C@H]3[C@]12C
Computed Properties
- Exact Mass: 246.125594432g/mol
- Monoisotopic Mass: 246.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 38.8Ų
(3aS,7aR,8aS,8bS)-6,8a-dimethyl-3-methylidene-3a,4,5,7,7a,8a,8b,8c-octahydrooxireno[2,3]azuleno[4,5-b]furan-2(3H)-one Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
36149-87-8 ((3aS,7aR,8aS,8bS)-6,8a-dimethyl-3-methylidene-3a,4,5,7,7a,8a,8b,8c-octahydrooxireno[2,3]azuleno[4,5-b]furan-2(3H)-one) Related Products
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